Cas no 2137418-64-3 ((1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
- EN300-726780
- 2137418-64-3
-
- Inchi: 1S/C13H19NO2/c1-3-15-12-6-4-5-10-7-11(9(2)14)8-16-13(10)12/h4-6,9,11H,3,7-8,14H2,1-2H3/t9-,11?/m0/s1
- InChI Key: IITOSLYLEAZXOE-FTNKSUMCSA-N
- SMILES: O1C2C(=CC=CC=2CC(C1)[C@H](C)N)OCC
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.5Ų
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726780-1.0g |
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine |
2137418-64-3 | 1g |
$0.0 | 2023-06-06 |
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on (1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
The Compound CAS No. 2137418-64-3: (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine
The compound with CAS No. 2137418-64-3, commonly referred to as (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule's unique stereochemistry at the (S)-configuration plays a crucial role in its pharmacokinetic properties and bioavailability.
Recent studies have highlighted the potential of (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine as a promising candidate in drug discovery. Its structure incorporates an ethoxy group attached to the benzopyran ring, which contributes to its lipophilicity and enhances its ability to cross biological membranes. This feature is particularly advantageous in drug delivery systems where membrane permeability is a critical factor.
The synthesis of this compound involves a multi-step process that includes the formation of the benzopyran skeleton followed by selective substitution reactions. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the integrity of the (S)-configuration. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's purity and structure.
In terms of biological activity, (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to interact with specific protein targets has been explored using molecular docking studies, providing insights into its mechanism of action.
The pharmacokinetic profile of this compound has also been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) properties are critical determinants of its suitability as a drug candidate. Studies indicate that the compound demonstrates moderate oral bioavailability, which can be further improved through chemical modifications or formulation strategies. These findings underscore the importance of optimizing drug delivery systems to enhance therapeutic efficacy.
From an environmental perspective, the ecological impact of (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan
2137418-64-3 ((1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)